Cas no 326007-10-7 (2-chloro-N4-(furan-2-yl)methyl-5-nitropyrimidine-4,6-diamine)

• Product Name: 2-chloro-N4-(furan-2-yl)methyl-5-nitropyrimidine-4,6-diamine
• CAS No: 326007-10-7
• MF: C₉H₈ClN₅O₃
• MW: 269.644519805908
• CID: 6194978
• PubChem ID: 3754051
• Update Time: 2025-10-31

2-chloro-N4-(furan-2-yl)methyl-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N4-(furan-2-yl)methyl-5-nitropyrimidine-4,6-diamine
• 326007-10-7
• 2-chloro-N4-[(furan-2-yl)methyl]-5-nitropyrimidine-4,6-diamine
• F0809-0001
• AKOS001632809
• 2-chloro-4-N-(furan-2-ylmethyl)-5-nitropyrimidine-4,6-diamine
• SR-01000445467-1
• 2-chloro-N-(furan-2-ylmethyl)-5-nitropyrimidine-4,6-diamine
• 2-chloro-N4-(furan-2-ylmethyl)-5-nitropyrimidine-4,6-diamine
• SR-01000445467

• Inchi： 1S/C9H8ClN5O3/c10-9-13-7(11)6(15(16)17)8(14-9)12-4-5-2-1-3-18-5/h1-3H,4H2,(H3,11,12,13,14)
• InChI Key： OURRLEMXAVABEO-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C(C(=N1)NCC1=CC=CO1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 269.0315668g/mol
• Monoisotopic Mass: 269.0315668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-chloro-N4-(furan-2-yl)methyl-5-nitropyrimidine-4,6-diamine

Introduction to 2-Chloro-N4-(Furan-2-Yl)Methyl-5-NitroPyrimidine-4,6-Diamine (CAS No. 326007-10-7)

The compound 2-Chloro-N4-(Furan-2-Yl)Methyl-5-NitroPyrimidine-4,6-Diamine (CAS No. 326007-10-7) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The presence of a furan substituent and a nitro group in its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of new therapeutic agents. The furan substituent in this compound is particularly interesting due to its ability to enhance the compound's solubility and bioavailability. This makes it a promising candidate for use in pharmaceutical formulations targeting various diseases, including cancer and infectious disorders.

The synthesis of 2-Chloro-N4-(Furan-2-Yl)Methyl-5-NitroPyrimidine-4,6-Diamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize the production of this compound. The use of advanced catalysts and green chemistry principles has further enhanced the efficiency of these processes.

In terms of applications, this compound has shown potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Its ability to form stable complexes with metal ions has also made it a valuable tool in coordination chemistry and material science. Recent advancements in computational chemistry have enabled scientists to predict the electronic properties and reactivity of this compound more accurately, paving the way for its use in novel applications.

The biological activity of 2-Chloro-N4-(Furan-2-Yl)Methyl-5-NitroPyrimidine-4,6-Diamine has been extensively studied using modern techniques such as high-throughput screening and molecular docking. These studies have revealed its potential as an inhibitor of key enzymes involved in disease progression. For instance, preliminary results suggest that this compound may exhibit anti-inflammatory and anti-proliferative effects, making it a candidate for further preclinical testing.

Moreover, the incorporation of a nitro group into the pyrimidine ring has been shown to enhance the compound's stability under physiological conditions. This feature is crucial for its potential use as a drug candidate, as it ensures prolonged retention in the body and sustained therapeutic effects. Researchers are currently exploring ways to modify other substituents on the molecule to further optimize its pharmacokinetic properties.

In conclusion, 2-Chloro-N4-(Furan-2-Yl)Methyl-5-NitroPyrimidine-4,6-Diamine (CAS No. 326007-10-7) represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with recent breakthroughs in chemical research, positions it as a promising candidate for developing innovative therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in advancing medical science and improving human health.